3-cyclopropoxybenzene-1-sulfonamide
Description
Mechanism of Action
Future Directions
The future directions of synthetic chemistry, including the synthesis and application of compounds like 3-cyclopropoxybenzene-1-sulfonamide, involve improving the ability of synthesis and enhancing the application of synthesis . This includes the development of more efficient, environmentally friendly, and economic processes for the preparation of compounds like this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropoxybenzene-1-sulfonamide involves the reaction of cyclopropylmagnesium bromide with 3-bromoanisole to form 3-cyclopropoxyanisole, which is then reacted with sulfamide to form the final product.", "Starting Materials": [ "Cyclopropylmagnesium bromide", "3-bromoanisole", "Sulfamide" ], "Reaction": [ "Step 1: Cyclopropylmagnesium bromide is prepared by reacting cyclopropylmagnesium chloride with magnesium bromide.", "Step 2: 3-bromoanisole is added to the reaction mixture of cyclopropylmagnesium bromide in anhydrous ether and the mixture is stirred at room temperature for several hours.", "Step 3: The resulting 3-cyclopropoxyanisole is isolated by filtration and washed with ether.", "Step 4: Sulfamide is added to the 3-cyclopropoxyanisole in anhydrous ethanol and the mixture is heated under reflux for several hours.", "Step 5: The reaction mixture is cooled and the product is isolated by filtration, washed with ethanol and dried under vacuum." ] } | |
CAS No. |
1243285-44-0 |
Molecular Formula |
C9H11NO3S |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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